N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H14N2O3S/c25-21-15-12-14(9-10-17(15)27-18-7-3-2-6-16(18)24-21)23-22(26)20-11-13-5-1-4-8-19(13)28-20/h1-12H,(H,23,26)(H,24,25)
• InChI Key: UVPRSHAGQDMZEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)NC3=CC4=C(C=C3)OC5=CC=CC=C5NC4=O
• Molecular Formula: C22H14N2O3S
• Molecular Weight: 386.4 g/mol

Description

“N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzo[b]thiophene-2-carboxamide” is a chemical compound used in scientific research. It’s a derivative of 11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepine. The compound and its salts are selective inhibitors of the Dopamine D2 receptor.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

• A two-step synthetic protocol has been developed for a novel class of dihydrodibenzo[b,f][1,4]thiazepine-11-carboxamides. This involves copper-mediated C–S cyclization followed by Ugi–Joullie reaction, showcasing a diversity-oriented approach towards these compounds (Saha, Wadhwa, & Sharma, 2015).
• A biomass-involved strategy facilitated the synthesis of N-arylated dibenzo[b,e][1,4]oxazepin-11(5H)-ones among other benzo-fused N-heterocycles, revealing an efficient method for assembling novel and diversified structures with potential chemical and pharmaceutical applications (Zhang et al., 2015).

Pharmacological Activities and Applications

• A pilot study examined the brain-to-plasma partition of 10,11-dihydro-10-hydroxy-5H-dibenzo[b,f]azepine-5-carboxamide (10-OHCBZ) in epilepsy patients, indicating its potential relevance in understanding drug resistance and the role of multidrug transporters in epilepsy treatment (Marchi et al., 2005).
• Investigation into the synthesis of 6,11-dihydro-11-oxodibenzo[b,e]thiepinalkanoic acids and related compounds revealed their significant anti-inflammatory activity, suggesting their potential as therapeutic agents for inflammatory diseases (Ackrell et al., 1978).

Mechanism of Action

The compound and its salts are selective inhibitors of the Dopamine D2 receptor. They can be used for treating patients suffering from central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia.